Cas no 1803827-53-3 (2-(2,6-Difluoro-3-nitrophenyl)-2-hydroxyacetic acid)

• Product Name: 2-(2,6-Difluoro-3-nitrophenyl)-2-hydroxyacetic acid
• CAS No: 1803827-53-3
• MF: C₈H₅F₂NO₅
• MW: 233.125809431076
• CID: 5564679
• PubChem ID: 119018316
• Update Time: 2025-10-31

2-(2,6-Difluoro-3-nitrophenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Difluoro-3-nitrophenyl)-2-hydroxyacetic acid
• 1630299-02-3
• 2,6-Difluoro-3-nitromandelic acid
• EN300-1827340
• 1803827-53-3

• Inchi： 1S/C8H5F2NO5/c9-3-1-2-4(11(15)16)6(10)5(3)7(12)8(13)14/h1-2,7,12H,(H,13,14)
• InChI Key： ZWUYLTXKUIFODD-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(C(=O)O)O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 233.01357858g/mol
• Monoisotopic Mass: 233.01357858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 103Ų

Additional information on 2-(2,6-Difluoro-3-nitrophenyl)-2-hydroxyacetic acid

Recent Advances in the Study of 2-(2,6-Difluoro-3-nitrophenyl)-2-hydroxyacetic Acid (CAS: 1803827-53-3)

2-(2,6-Difluoro-3-nitrophenyl)-2-hydroxyacetic acid (CAS: 1803827-53-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoro-nitrophenyl and hydroxyacetic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanistic pathways, and biological activities, making it a focal point for drug discovery and development.

The synthesis of 2-(2,6-Difluoro-3-nitrophenyl)-2-hydroxyacetic acid has been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a multi-step synthetic route involving the nitration of 2,6-difluorophenyl derivatives followed by hydroxylation and carboxylation. The study highlighted the importance of controlling reaction conditions to minimize by-products and enhance the scalability of the process.

In terms of biological activity, recent investigations have explored the compound's role as a potential inhibitor of key enzymatic pathways. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in targeting inflammatory mediators, particularly in models of chronic inflammation. The compound's ability to modulate NF-κB signaling pathways was identified as a key mechanism, suggesting its utility in developing anti-inflammatory therapeutics.

Further research has also delved into the pharmacokinetic properties of 2-(2,6-Difluoro-3-nitrophenyl)-2-hydroxyacetic acid. A 2024 preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles, revealing favorable bioavailability and low toxicity in animal models. These findings underscore its potential as a lead compound for further clinical development.

In conclusion, the latest research on 2-(2,6-Difluoro-3-nitrophenyl)-2-hydroxyacetic acid (CAS: 1803827-53-3) highlights its multifaceted applications in drug discovery. From optimized synthetic methods to promising biological activities and pharmacokinetic profiles, this compound represents a valuable candidate for future therapeutic innovations. Continued research is warranted to explore its full potential and translate these findings into clinical applications.